Cas no 1179879-59-4 (1-(4-fluorobenzoyl)-4-methoxypiperidine)

• Product Name: 1-(4-fluorobenzoyl)-4-methoxypiperidine
• CAS No: 1179879-59-4
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 6521805
• Update Time: 2023-12-26

1-(4-fluorobenzoyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzoyl)-4-methoxypiperidine
• Methanone, (4-fluorophenyl)(4-methoxy-1-piperidinyl)-

• Inchi： 1S/C13H16FNO2/c1-17-12-6-8-15(9-7-12)13(16)10-2-4-11(14)5-3-10/h2-5,12H,6-9H2,1H3
• InChI Key： NPIBNIWWYOBBTQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(N1CCC(OC)CC1)=O

Computed Properties

• Exact Mass: 237.117
• Monoisotopic Mass: 237.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 357.4±37.0 °C(Predicted)
• pka: -2.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines